Cas no 207986-23-0 (2'-Fluoro-3'-(trifluoromethyl)propiophenone)

• Product Name: 2'-Fluoro-3'-(trifluoromethyl)propiophenone
• CAS No: 207986-23-0
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• MDL: MFCD00061192
• CID: 92397
• PubChem ID: 605676
• Update Time: 2025-05-19

2'-Fluoro-3'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(trifluoromethyl)propiophenone
• 2'-Fluoro-3'-(trifluoromethyl)propiophenone
• 1-[2-fluoro-3-(trifluoromethyl)phenyl]propan-1-one
• 2'-FLUORO-2,4,6-TRICHLOROBIPHENYL
• JRD-0595
• SCHEMBL4873112
• FT-0612317
• A814922
• 1-(2-Fluoro-3-(trifluoromethyl)phenyl)propan-1-one
• 1-(2-Fluoro-3-trifluoromethyl-phenyl)-propan-1-one
• 2'-fluoro-3'-(trifluoromethyl)propiophenone, AldrichCPR
• AKOS015854273
• 1-Propanone, 1-[2-fluoro-3-(trifluoromethyl)phenyl]-
• CS-0437043
• DTXSID90345578
• MFCD00061192
• 1-[2-Fluoro-3-(trifluoromethyl)phenyl]-1-propanone #
• 207986-23-0
• PS-7864
• DB-045388
• 2''-Fluoro-3''-(trifluoromethyl)propiophenone

• MDL： MFCD00061192
• Inchi： 1S/C10H8F4O/c1-2-8(15)6-4-3-5-7(9(6)11)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： GUQSGIYHKUPVTH-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C(CC)=O

Computed Properties

• Exact Mass: 220.05100
• Monoisotopic Mass: 220.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.256
• Boiling Point: 128°C 30mm
• Flash Point: 127-129°C/30mm
• Refractive Index: 1.452
• PSA: 17.07000
• LogP: 3.43720
• Solubility: Not determined

2'-Fluoro-3'-(trifluoromethyl)propiophenone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2'-Fluoro-3'-(trifluoromethyl)propiophenone

Professional Introduction to 2'-Fluoro-3'-(trifluoromethyl)propiophenone (CAS No. 207986-23-0)

2'-Fluoro-3'-(trifluoromethyl)propiophenone (CAS No. 207986-23-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates both fluorine and trifluoromethyl substituents, which are known for enhancing the metabolic stability and binding affinity of drug candidates.

The significance of this compound in modern drug discovery cannot be overstated. The presence of a fluoro group at the 2'-position and a trifluoromethyl group at the 3'-position imparts distinct electronic and steric properties to the molecule. These properties are particularly valuable in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. Recent studies have highlighted the role of such fluorinated aromatic compounds in developing treatments for neurological disorders, cancer, and infectious diseases.

In the realm of medicinal chemistry, 2'-Fluoro-3'-(trifluoromethyl)propiophenone has been utilized as a key building block in the synthesis of novel pharmacophores. The compound's ability to undergo selective functionalization at multiple sites makes it an attractive scaffold for generating libraries of drug-like molecules. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to derivatize this core structure into more complex entities with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. The fluorine and trifluoromethyl groups in 2'-Fluoro-3'-(trifluoromethyl)propiophenone contribute to strong hydrogen bonding interactions with the hinge region of kinases, improving binding affinity and selectivity. This has led to several promising candidates entering preclinical development pipelines.

The pharmaceutical industry has also explored the use of this compound in designing antiviral agents. The structural motif present in 2'-Fluoro-3'-(trifluoromethyl)propiophenone exhibits inhibitory activity against certain viral proteases, making it a valuable candidate for further optimization into effective antiviral drugs. Additionally, its stability under various conditions enhances its suitability for formulation into therapeutic agents.

In recent years, computational chemistry has played an increasingly important role in understanding the interactions between 2'-Fluoro-3'-(trifluoromethyl)propiophenone and biological targets. Molecular docking studies have revealed that this compound can effectively bind to protein pockets with high precision, suggesting its potential as a lead compound for drug development. Furthermore, quantum mechanical calculations have provided insights into the electronic structure and reactivity of this molecule, guiding synthetic chemists in optimizing its properties.

The synthesis of 2'-Fluoro-3'-(trifluoromethyl)propiophenone itself is a testament to the ingenuity of modern synthetic organic chemistry. The process typically involves multi-step reactions starting from readily available precursors such as acetophenone derivatives. The introduction of fluorine and trifluoromethyl groups requires careful control over reaction conditions to ensure high yields and purity. Advances in catalytic systems have made these transformations more efficient and environmentally friendly.

The versatility of this compound extends beyond its role as an intermediate in drug synthesis. It has been employed in materials science applications due to its ability to impart specific properties to polymers and coatings. For instance, its incorporation into polymer matrices can enhance thermal stability and flame retardancy.

The future prospects for 2'-Fluoro-3'-(trifluoromethyl)propiophenone are promising, with ongoing research aimed at expanding its applications in drug discovery and beyond. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with improved pharmacological properties. As our understanding of biological systems continues to grow, compounds like this will remain indispensable tools in the quest for new therapies.